1-(4-chlorophenyl)-4-(1-methylethylidene)-3,5-pyrazolidinedione

• IUPAC Name: 1-(4-chlorophenyl)-4-propan-2-ylidenepyrazolidine-3,5-dione
• InChI: InChI=1S/C12H11ClN2O2/c1-7(2)10-11(16)14-15(12(10)17)9-5-3-8(13)4-6-9/h3-6H,1-2H3,(H,14,16)
• InChI Key: IGYOBUIRJASMJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C(=O)NN(C1=O)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C12H11ClN2O2
• Molecular Weight: 250.68 g/mol

Description

1-(4-chlorophenyl)-4-(1-methylethylidene)-3,5-pyrazolidinedione, commonly known as Clonazolone, is a pyrazolidinedione derivative. It is a potent anticonvulsant and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of Clonazolone is not fully understood. However, it is believed to act on the GABA-A receptor, which is responsible for inhibiting neurotransmitter release in the brain. Clonazolone enhances the activity of the GABA-A receptor, leading to increased inhibition of neurotransmitter release and a reduction in neuronal excitability.
Biochemical and Physiological Effects:
Clonazolone has been found to have a number of biochemical and physiological effects. It has been shown to reduce the release of glutamate, a neurotransmitter that is involved in the development of seizures. Clonazolone has also been found to increase the release of GABA, a neurotransmitter that inhibits neuronal activity. In addition, Clonazolone has been shown to reduce the expression of pro-inflammatory cytokines, which are involved in the development of pain and inflammation.

Advantages and Limitations for Lab Experiments

Clonazolone has several advantages for use in lab experiments. It has a high potency and is effective at low doses. Clonazolone is also highly selective for the GABA-A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, Clonazolone has some limitations. It has a short half-life, which makes it difficult to maintain a steady concentration in the body. In addition, Clonazolone can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Clonazolone. One area of interest is the development of new analogs with improved pharmacokinetic properties. Another area of interest is the use of Clonazolone in combination with other drugs to enhance its therapeutic effects. Finally, there is interest in studying the long-term effects of Clonazolone on neuronal function and behavior. Overall, Clonazolone has great potential as a therapeutic agent and a tool for studying the GABA-A receptor in various physiological processes.

Synthesis Methods

Clonazolone can be synthesized through a three-step process. The first step involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate to produce 4-chloro-1-phenyl-1,3-butanedione. The second step involves the reaction of 4-chloro-1-phenyl-1,3-butanedione with hydrazine hydrate to produce 4-chloro-1-phenyl-3-hydrazinobutan-1-one. The final step involves the reaction of 4-chloro-1-phenyl-3-hydrazinobutan-1-one with isobutyraldehyde to produce Clonazolone.

Scientific Research Applications

Clonazolone has been extensively studied for its potential therapeutic applications. It has been found to have anticonvulsant, antihyperalgesic, and antinociceptive effects. Clonazolone has also been studied for its potential use in the treatment of anxiety, depression, and sleep disorders.